Cas no 478076-88-9 (1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME)

• Product Name: 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME
• CAS No: 478076-88-9
• MF: C₁₅H₁₅N₃OS
• MW: 285.364101648331
• CID: 5271000
• Update Time: 2025-07-01

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME
• (E)-(1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),3,6,8,10-pentaen-4-yl}ethylidene)(prop-2-en-1-yloxy)amine
• Ethanone, 1-(3-methylthiazolo[3,2-a]benzimidazol-2-yl)-, O-2-propen-1-yloxime
• (E)-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)-N-prop-2-enoxyethanimine

• Inchi： 1S/C15H15N3OS/c1-4-9-19-17-10(2)14-11(3)18-13-8-6-5-7-12(13)16-15(18)20-14/h4-8H,1,9H2,2-3H3/b17-10+
• InChI Key： YYVXWZUPVHQJBQ-LICLKQGHSA-N
• SMILES： S1C(/C(/C)=N/OCC=C)=C(C)N2C1=NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 4.1
• Topological Polar Surface Area: 67.1

Additional information on 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME

Professional Introduction to 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME (CAS No. 478076-88-9)

The compound 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME, identified by its CAS number 478076-88-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecule is characterized by a complex fused ring system, incorporating a thiazole and a benzimidazole moiety, which are well-documented for their pharmacological properties.

In recent years, the exploration of such multifunctional scaffolds has been a focal point in drug discovery efforts. The combination of a thiazole ring with a benzimidazole core provides a versatile platform for designing molecules with enhanced biological activity. This particular compound has been studied for its potential role in modulating various biological pathways, particularly those involving inflammation and oxidative stress. The presence of an aldehyde oxide group further extends its utility as a synthetic intermediate, enabling the development of more complex derivatives.

The structural motif of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME is reminiscent of several known bioactive molecules that have shown promise in preclinical studies. For instance, derivatives of thiazole and benzimidazole have been implicated in the treatment of neurological disorders, infectious diseases, and cancer. The methyl substitution on the thiazole ring and the alkyloxime functional group contribute to the compound's solubility and metabolic stability, making it a candidate for further pharmacokinetic studies.

Recent research has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The benzimidazole scaffold, in particular, is renowned for its role as a pharmacophore in numerous therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for drug design. The incorporation of additional rings or functional groups can lead to novel compounds with improved efficacy and reduced side effects. In this context, 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME represents a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The formation of the thiazole-benzimidazole bridge requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate these transformations. The resulting product can then be further modified through various chemical reactions to produce analogs with tailored properties.

In terms of biological activity, preliminary studies suggest that 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents that target specific molecular mechanisms rather than simply alleviating symptoms. The compound's ability to modulate enzyme activity without significant toxicity makes it an attractive candidate for further clinical development.

The potential applications of this compound extend beyond inflammation management. Its structural complexity suggests that it may also interact with other biological targets relevant to diseases such as cancer and neurodegeneration. The benzimidazole moiety is known to bind to DNA and interfere with replication processes in cancer cells. Additionally, the thiazole ring has been shown to possess antioxidant properties that could be beneficial in combating oxidative stress-related disorders.

The development of new drug candidates is often hampered by challenges related to synthesis scalability and cost-effectiveness. However, the modular nature of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME offers opportunities for optimizing synthetic routes to improve efficiency and reduce production costs. Advances in green chemistry principles have also enabled the use of sustainable solvents and catalysts during synthesis.

In conclusion, the compound 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ALLYLOXIME (CAS No. 478076-88-9) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. Further research is warranted to fully elucidate its therapeutic potential and develop effective derivatives for clinical use.